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Executive Summary

Isostearamidopropyl Morpholine Lactate (CAS No. 72300-24-4) is the lactic acid salt of
isostearamidopropyl morpholine. It primarily functions as an antistatic agent and hair
conditioning agent in cosmetic and personal care products.[1] Its cationic nature allows it to
neutralize negative charges on the surface of hair and skin, thereby reducing static electricity
and improving manageability. This technical guide provides a comprehensive overview of its
chemical and physical properties, synthesis, mechanism of action, and a detailed summary of
its toxicological profile based on available scientific literature. The information presented herein
is intended to support research, development, and safety assessment activities.

Chemical and Physical Properties

Isostearamidopropyl Morpholine Lactate is a complex organic salt. A summary of its key
physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Isostearamidopropyl Morpholine Lactate
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Property Value Source
CAS Number 72300-24-4 N/A
Molecular Formula C2sHs6N20s PubChem
Molecular Weight 500.8 g/mol PubChem

2-hydroxypropanoic acid;16-
IUPAC Name methyl-N-(3-morpholin-4- PubChem
ylpropyl)heptadecanamide

Appearance Yellow to clear liquid Benchchem

Data not readily available. As a
Solubility salt, it is expected to have N/A

some water solubility.

o o Modest, as it has no aromatic
UV Extinction Coefficient . ) [1]
functionality.

Synthesis and Manufacturing

The synthesis of Isostearamidopropyl Morpholine Lactate is a two-step process. The
general workflow is outlined below.

Synthesis Process

Lactic Acid

Aminopropylmorpholine

Isostearic Acid

Neutralization Isostearamidopropyl Morpholine Lactate (25% aqueous solution)

Condensation Reaction Isostearamidopropyl Morpholine

Click to download full resolution via product page

Caption: General synthesis workflow for Isostearamidopropyl Morpholine Lactate.
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The manufacturing process involves the condensation of isostearic acid with
aminopropylmorpholine to yield the intermediate, isostearamidopropyl morpholine.[1] This
amidoamine is then neutralized with lactic acid in an agueous medium to form the final product,
typically as a 25% solution.[1] Impurities may include unreacted starting materials, with typical
levels of 0.15% unreacted aminopropylmorpholine and 0.2% unreacted isostearic acid.[1]
Notably, N-nitroso impurities have not been detected in this ingredient.[1]

Mechanism of Action
Primary Function: Antistatic and Conditioning Effect

The primary mechanism of action of Isostearamidopropyl Morpholine Lactate is based on its
cationic nature. In solution, the molecule carries a positive charge which allows it to adsorb
onto negatively charged surfaces, such as hair and skin. This adsorption neutralizes the
negative charges, thereby reducing static electricity. On hair, this leads to improved combability,
reduced flyaway, and a smoother feel.

Antistatic and Conditioning Mechanism

Hair/Skin Surface (-)
Electrostatic e Reduced Static
Adsorption Chetge MR Improved Combability
Isostearamidopropy!
Morpholine Lactate (+)

Click to download full resolution via product page

Caption: Electrostatic interaction leading to antistatic and conditioning effects.

Potential Biological Interactions

While the primary function is physical, the chemical structure of Isostearamidopropyl
Morpholine Lactate, containing an amidoamine and a lactate moiety, suggests potential for
biological interactions, particularly with the skin.
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o Amidoamine Moiety: As a cationic surfactant, it shares properties with quaternary ammonium
compounds (QACs). Some QACs have been shown to interact with skin cells. For instance,
certain QACs can induce an inflammatory response in keratinocytes via the NF-kB pathway,
which is counter-regulated by the NRF2 pathway. This interaction is linked to their potential
for skin irritation.

o Lactate Moiety: Lactate is a natural component of the skin's moisturizing factor and plays a
role in skin homeostasis. It contributes to maintaining the acidic pH of the stratum corneum,
which is crucial for barrier function and defense against microbes. Topical application of lactic
acid has been shown to increase epidermal and dermal thickness and improve skin
smoothness.

Toxicological Profile

The safety of Isostearamidopropyl Morpholine Lactate has been evaluated by the Cosmetic
Ingredient Review (CIR) Expert Panel, which concluded that it is safe for use in rinse-off
cosmetic products.[1] The available data were considered insufficient to determine its safety in
leave-on formulations.[1] A summary of the key toxicological data is presented in Table 2.

Table 2: Summary of Toxicological Data for Isostearamidopropyl Morpholine Lactate
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Study Species Results Conclusion Source
Acute Oral Rat (Sprague- LDso > 5.0 g/kg )
L Nontoxic [1]
Toxicity Dawley) and > 5.0 ml/kg
Minimally
Ocular Irritation Rabbit irritating at 16% Minimal Irritant [1]

concentration

Mildly irritating to
intact and

Dermal Irritation Rabbit abraded skin at Mild Irritant [1]
10%

concentration

Non-mutagenic

S. typhimurium . i
) with and without
Bacterial (TA98, TA100, _
metabolic
Reverse TA1535, o ] )
i i activation. Toxic Non-mutagenic [1]
Mutation (Ames TA1537), E. coli _
to bacteria at
Test) (WP2 uvrA
most
pKM101) _
concentrations.

Experimental Protocols

The following sections provide summaries of the methodologies used in the key toxicological
studies cited in the CIR safety assessment.

Acute Oral Toxicity Study

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.cir-safety.org/sites/default/files/isostearamidopropyl.pdf
https://www.cir-safety.org/sites/default/files/isostearamidopropyl.pdf
https://www.cir-safety.org/sites/default/files/isostearamidopropyl.pdf
https://www.cir-safety.org/sites/default/files/isostearamidopropyl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12730114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acute Oral Toxicity Protocol

Select Sprague-Dawley Rats
(Male and Female)

Single Oral Gavage Dose
(5 g/kg or 5 ml/kg)

Observe for 14 days
(Clinical signs and mortality)

Gross Necropsy
of all animals

Determine LDso

Click to download full resolution via product page

Caption: Workflow for the acute oral toxicity study.

The acute oral toxicity was assessed in Sprague-Dawley rats.[1] A single oral dose of 5 g/kg or
5 ml/kg of a commercial product containing 4% Isostearamidopropyl Morpholine Lactate
was administered to the animals.[1] The animals were observed for a period of 14 days for any
signs of toxicity and mortality.[1] At the end of the observation period, a gross necropsy was
performed on all animals.[1]

Ocular Irritation Study

The potential for ocular irritation was evaluated in rabbits. A 0.1 ml volume of a 16% solution of
a commercial product was instilled into the conjunctival sac of one eye of each rabbit.[1] The
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other eye served as an untreated control. The eyes were examined for signs of irritation, such
as redness, swelling, and discharge, at specified intervals.

Dermal Irritation Study

The dermal irritation potential was assessed on the intact and abraded skin of rabbits.[1] A 10%
solution of Isostearamidopropyl Morpholine Lactate was applied to the skin under an
occlusive patch.[1] The skin was evaluated for signs of erythema and edema at various time
points after patch removal.[1]

Bacterial Reverse Mutation Assay (Ames Test)

Ames Test Protocol

Select Bacterial Strains
(S. typhimurium and E. coli)

Expose bacteria to various concentrations
of Isostearamidopropyl Morpholine Lactate

With and Without
S9 Metabolic Activation

Incubate plates and
count revertant colonies

Compare to controls
(spontaneous and positive)

Click to download full resolution via product page
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Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test.

The mutagenic potential was evaluated using the Ames test with Salmonella typhimurium
strains TA98, TA100, TA1535, and TA1537, and Escherichia coli strain WP2 uvrA (pKM101).[1]
The bacteria were exposed to various concentrations of Isostearamidopropyl Morpholine
Lactate, both with and without a metabolic activation system (S9 fraction).[1] The number of
revertant colonies was counted and compared to the number of spontaneous revertants in the
negative control. The substance was also noted for its toxicity to the bacterial strains at most of
the concentrations tested.[1]

Conclusion

Isostearamidopropyl Morpholine Lactate is a well-characterized cosmetic ingredient with a
primary function as an antistatic and conditioning agent. Its toxicological profile, as determined
by the CIR Expert Panel, indicates a low order of acute toxicity and mild to minimal irritation
potential in rinse-off applications. The available data demonstrate a lack of mutagenic activity in
the Ames test. For researchers and developers, it is a functional ingredient with a favorable
safety profile for its intended use in rinse-off products. Further investigation would be required
to support its safety in leave-on applications, particularly concerning skin penetration and
potential for systemic exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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